Cas no 852143-13-6 (N-2-(3,4-dimethoxyphenyl)ethyl-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 852143-13-6
• MF: C₂₃H₂₅N₅O₃S
• MW: 451.541303396225
• CID: 5957271
• PubChem ID: 3437275
• Update Time: 2025-10-19

N-2-(3,4-dimethoxyphenyl)ethyl-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)ethyl-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• Acetamide, N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]thio]-
• AKOS024592195
• 2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(3,4-dimethoxyphenethyl)acetamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[5-(1H-indol-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• 852143-13-6
• F0653-0075
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Inchi： 1S/C23H25N5O3S/c1-28-22(17-13-25-18-7-5-4-6-16(17)18)26-27-23(28)32-14-21(29)24-11-10-15-8-9-19(30-2)20(12-15)31-3/h4-9,12-13,25H,10-11,14H2,1-3H3,(H,24,29)
• InChI Key： ZCMQSYSDIUPCKF-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C(OC)=C1)(=O)CSC1N(C)C(C2C3=C(NC=2)C=CC=C3)=NN=1

Computed Properties

• Exact Mass: 451.16781085g/mol
• Monoisotopic Mass: 451.16781085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 14.04±0.46(Predicted)

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Recent Advances in the Study of N-2-(3,4-dimethoxyphenyl)ethyl-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS: 852143-13-6)

The compound N-2-(3,4-dimethoxyphenyl)ethyl-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS: 852143-13-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's promising pharmacological properties, particularly in the context of neurodegenerative diseases and cancer. The indole and triazole moieties within its structure are known to interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, preliminary in vitro studies have demonstrated its ability to modulate key signaling pathways associated with apoptosis and inflammation, suggesting its potential as a multi-target therapeutic agent.

One of the most notable advancements in the study of this compound is its improved synthetic route, which has been optimized for higher yield and purity. Researchers have reported a scalable and efficient method for its synthesis, involving a series of condensation and cyclization reactions. This development is critical for facilitating further preclinical and clinical investigations, as it ensures a reliable supply of the compound for extensive testing.

In addition to its synthetic improvements, recent in vivo studies have provided compelling evidence of the compound's efficacy in animal models of disease. For example, in a murine model of Alzheimer's disease, the compound exhibited neuroprotective effects by reducing amyloid-beta plaque formation and mitigating cognitive deficits. Similarly, in cancer models, it showed potent antitumor activity by inhibiting cell proliferation and inducing apoptosis in various cancer cell lines.

Despite these promising findings, challenges remain in understanding the compound's pharmacokinetics and safety profile. Current research is focused on addressing these gaps through comprehensive ADME (absorption, distribution, metabolism, and excretion) studies and toxicological assessments. Early results indicate that the compound has favorable bioavailability and a manageable toxicity profile, but further optimization may be required to enhance its therapeutic index.

In conclusion, N-2-(3,4-dimethoxyphenyl)ethyl-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS: 852143-13-6) represents a promising candidate for the development of novel therapeutics in neurodegenerative and oncological disorders. Continued research efforts are essential to fully elucidate its mechanisms of action and to translate these findings into clinical applications. The compound's unique structural attributes and demonstrated biological activities position it as a valuable asset in the ongoing quest for innovative treatments in chemical biology and medicinal chemistry.